![molecular formula C16H21N5O3 B5801979 2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine](/img/structure/B5801979.png)
2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine, also known as TRODAT-1, is a radioligand that is used in scientific research to study the dopamine transporter (DAT) in the brain. This compound is a member of the triazine family of compounds and is synthesized using a multi-step process. TRODAT-1 has been used in numerous studies to investigate the mechanisms of action of drugs that affect dopamine levels in the brain.
Scientific Research Applications
2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine has been used extensively in scientific research to study the dopamine transporter in the brain. This compound is a radioligand, which means that it can be labeled with a radioactive isotope and used to detect the presence of DAT in the brain. This compound has been used in studies to investigate the effects of drugs that affect dopamine levels in the brain, such as cocaine and amphetamines. It has also been used to study the effects of Parkinson's disease on the DAT system.
Mechanism of Action
2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine binds to the DAT in the brain, which is responsible for the reuptake of dopamine from the synapse. By binding to the DAT, this compound can be used to measure the density of DAT in the brain. This information can be used to study the effects of drugs that affect dopamine levels in the brain, as well as the effects of diseases such as Parkinson's disease on the DAT system.
Biochemical and Physiological Effects
This compound has been shown to have a high affinity for the DAT in the brain. This means that it binds tightly to the DAT, allowing for accurate measurements of DAT density in the brain. This compound has also been shown to have a low affinity for other neurotransmitter transporters, such as the serotonin and norepinephrine transporters. This specificity makes this compound a useful tool in scientific research.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine in lab experiments include its high affinity for the DAT in the brain, its specificity for the DAT, and its ability to be labeled with a radioactive isotope for detection. However, there are also limitations to the use of this compound in lab experiments. For example, the synthesis of this compound is a complex process that requires specialized equipment and expertise. Additionally, the use of radioactive isotopes can be hazardous and requires strict safety protocols.
Future Directions
There are numerous future directions for research on 2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine. One area of research is the development of new radioligands that can be used to study the DAT in the brain. Another area of research is the investigation of the effects of drugs that affect dopamine levels in the brain on the DAT system. Additionally, research on the use of this compound in the diagnosis and treatment of Parkinson's disease is ongoing. Overall, this compound is a valuable tool in scientific research and has numerous applications in the study of the brain and its functions.
Synthesis Methods
The synthesis of 2,4-dimethoxy-6-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,5-triazine involves a multi-step process that begins with the reaction of 2,4-dimethoxy-6-iodo-1,3,5-triazine with 4-(4-methoxyphenyl)piperazine. This reaction is followed by the reduction of the resulting intermediate with sodium borohydride, and the final product is purified using column chromatography. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
properties
IUPAC Name |
2,4-dimethoxy-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,5-triazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O3/c1-22-13-6-4-12(5-7-13)20-8-10-21(11-9-20)14-17-15(23-2)19-16(18-14)24-3/h4-7H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPRMDMKBBYFULT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3=NC(=NC(=N3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.